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Compound of Interest

Compound Name: Diphenyl malonate

Cat. No.: B154623 Get Quote

Technical Guide: Diphenyl Malonate
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on diphenyl malonate, a chemical compound

utilized as a versatile intermediate in organic synthesis. Its reactivity makes it a valuable

precursor in various chemical transformations, including cyclocondensation reactions to form

heterocyclic compounds.

Chemical Identity and Properties
Diphenyl malonate, also known as diphenyl propanedioate or malonic acid diphenyl ester, is

identified by the following key identifiers.

CAS Number: 1969-44-4[1][2][3]

Molecular Formula: C15H12O4[1][4]

IUPAC Name: diphenyl propanedioate[4]

Physical and Chemical Constants
The physical and chemical properties of diphenyl malonate are summarized in the table

below. This data is essential for handling, storage, and application in experimental settings.
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Property Value Units Conditions

Molecular Weight 256.25 g/mol

Melting Point 49 °C

Boiling Point 402.7 °C at 760 mmHg

Density 1.225 g/cm³

Flash Point 204.5 °C

Vapor Pressure 1.08E-06 mmHg at 25°C

Refractive Index 1.569

LogP 2.58770

Exact Mass 256.07400

Data sourced from multiple chemical databases.[1][4][5]

Logical Relationships in Synthesis
Diphenyl malonate serves as a key building block in organic synthesis. Its logical relationship

with common precursors and potential downstream products can be visualized as a

straightforward workflow. The synthesis generally involves the reaction of malonic acid or its

derivatives with phenol.
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Precursors

Core Compound

Potential Downstream Products

Malonic Acid
(CAS: 141-82-2)

Diphenyl Malonate
(CAS: 1969-44-4)

Phenol
(CAS: 108-95-2)

4-Hydroxycoumarin
(CAS: 1076-38-6) Heterocyclic Compounds

Click to download full resolution via product page

Caption: Synthesis workflow for diphenyl malonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b154623#diphenyl-malonate-cas-number-and-
physical-constants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b154623#diphenyl-malonate-cas-number-and-physical-constants
https://www.benchchem.com/product/b154623#diphenyl-malonate-cas-number-and-physical-constants
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b154623?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

